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Compound of Interest

Compound Name: Tetraethyltin

Cat. No.: B1219993

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological effects of tetraethyltin and
triethyltin, focusing on their mechanisms of action, toxicity, and the experimental data
supporting these findings. The information is intended to assist researchers in understanding
the distinct and overlapping toxicological profiles of these organotin compounds.

Core Distinctions: Metabolism as the Key
Determinant

The fundamental difference between tetraethyltin and triethyltin lies in their metabolic fate.
Tetraethyltin itself is relatively inert but is rapidly metabolized in the liver to the highly toxic
triethyltin.[1][2] This conversion is a critical factor, as the majority of the toxic effects observed
after exposure to tetraethyltin are attributable to its triethyltin metabolite.[1][2]

Comparative Toxicity

Triethyltin is a more potent neurotoxin than its precursor, tetraethyltin. This is reflected in the
available acute toxicity data.

Table 1: Acute Toxicity Data for Tetraethyltin and Triethyltin
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. Route of
Compound Species . . LD50/LC50 Reference
Administration
Tetraethyltin Rat Oral 9-16 mg/kg [31141[5]
Tetraethyltin Rat Oral 6.25 mg/kg [6]
Tetraethyltin Mouse Oral 39.8 mg/kg [5]
Tetraethyltin Rabbit Oral 7 mg/kg
Tetraethyltin Rat Inhalation 114 mg/m3 [6]
Tetraethyltin Mouse Inhalation 180 mg/m3
Triethyltin sulfate  Rat Intraperitoneal 5.7 mg/kg [7]
] ) 10 mg/kg (lethal
Triethyltin sulfate  Rat Oral, IV, IP [7]
dose)

Triethyltin )

) Rat Intraperitoneal 5 mg/kg [7]
chloride

Mechanism of Action: A Tale of Two Pathways

While the ultimate toxicant is primarily triethyltin, the initial compound dictates the pathway to

toxicity.

Tetraethyltin: The Precursor Pathway

The primary biological effect of tetraethyltin is its metabolic conversion to triethyltin. This

process, occurring mainly in the liver, transforms a less toxic compound into a potent

neurotoxin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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